
An In-depth Technical Guide to 9-Decen-1-ol

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 9-Decen-1-ol

Cat. No.: B078377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 9-Decen-1-ol, a versatile long-

chain unsaturated alcohol. It details its chemical properties, synthesis, analytical methods, and

its role in various scientific and industrial applications, including as a fragrance component and

a pharmaceutical intermediate.

Core Molecular Data
9-Decen-1-ol is an organic compound with a ten-carbon chain, a terminal hydroxyl group, and

a double bond at the C-9 position. Its key molecular identifiers and properties are summarized

below.
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Property Value Citations

Molecular Formula C₁₀H₂₀O [1][2]

Molecular Weight 156.27 g/mol [3][4]

IUPAC Name dec-9-en-1-ol

CAS Number 13019-22-2 [1]

Appearance Colorless liquid

Density 0.876 g/mL at 25 °C

Boiling Point 234-238 °C

Refractive Index n20/D 1.447

Synthesis Protocols
A primary method for the synthesis of 9-Decen-1-ol is through the partial dehydration of 1,10-

decanediol. This process typically involves heating the diol in the presence of a catalyst.

Experimental Protocol: Synthesis from 1,10-Decanediol
A detailed method for synthesizing 9-decenol involves the following steps:

Reaction Setup: 1,10-decanediol, a higher fatty acid, and a catalyst are stirred and heated to

340-360 °C to create a mixed matrix.

Continuous Reaction: Additional 1,10-decanediol is continuously fed into the heated matrix in

a dropwise manner. The product is concurrently discharged through rectification to maintain

a steady state.

Purification: The collected discharged material undergoes a two-step distillation process for

purification.

Atmospheric Distillation: The material is first subjected to normal-pressure rectification,

collecting the fraction at 99±0.5 °C.
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Vacuum Distillation: The remaining material is then distilled under vacuum, and the

fraction at 110±0.5 °C / 30 mm Hg is collected to yield pure 9-Decen-1-ol. This process

can achieve a purity of over 99%. The kettle bottom liquid from the vacuum rectification

can be mixed with fresh 1,10-decanediol for subsequent reactions, allowing for a

continuous and efficient process.
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Synthesis Workflow of 9-Decen-1-ol
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Synthesis and Purification Workflow for 9-Decen-1-ol.
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Analytical Methodologies
Gas Chromatography-Mass Spectrometry (GC-MS) is a highly effective technique for the

analysis of volatile compounds like 9-Decen-1-ol, allowing for both qualitative identification and

quantitative measurement.

General Protocol: GC-MS Analysis
While a specific, detailed protocol for 9-Decen-1-ol is not extensively published, a general

methodology applicable to its analysis is as follows:

Sample Preparation: The 9-Decen-1-ol sample is diluted in a suitable solvent, such as

ethanol or hexane, to a concentration appropriate for GC-MS analysis.

GC Separation: The diluted sample is injected into the gas chromatograph. The components

of the sample are separated based on their volatility and interaction with the stationary phase

of the GC column (e.g., a non-polar HP-5 column). The oven temperature is programmed to

ramp up, allowing for the sequential elution of compounds.

MS Detection and Identification: As compounds elute from the GC column, they enter the

mass spectrometer. The molecules are ionized, and the resulting fragments are detected.

The mass spectrum, a unique fragmentation pattern, is then compared against a spectral

library, such as the National Institute of Standards and Technology (NIST) library, for

identification.

Quantification: The peak area of the identified 9-Decen-1-ol is proportional to its

concentration in the sample. By running standards of known concentrations, a calibration

curve can be generated to accurately quantify the amount of 9-Decen-1-ol.
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General GC-MS Analysis Workflow
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A generalized workflow for the analysis of 9-Decen-1-ol using GC-MS.

Applications in Research and Industry
9-Decen-1-ol is a valuable molecule with applications spanning several fields:

Fragrance Industry: It possesses a fresh, dewy, rose-like scent and is widely used in the

formulation of perfumes, especially for soaps and detergents. It is also found naturally in

small amounts in substances like cardamom and cognac.

Pharmaceutical Synthesis: The presence of both a hydroxyl group and a terminal double

bond makes 9-Decen-1-ol a useful building block in organic synthesis. It serves as a

precursor in the preparation of more complex molecules, including semifluorinated acids

used for creating specialized block copolymers.

Biochemical Research: It is utilized as a biochemical reagent in life science research.

Biological Activity and Signaling Pathways
Currently, there is limited specific information available in the public domain regarding the direct

involvement of 9-Decen-1-ol in defined biological signaling pathways. It is generally classified

as a biochemical reagent for research purposes. Its primary industrial applications are in the

fragrance and chemical synthesis sectors. Further research may elucidate specific biological

roles or interactions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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